Cas no 89204-89-7 (4-Oxazolecarboxylic acid, 5-(3-fluorophenyl)-, methyl ester)

4-Oxazolecarboxylic acid, 5-(3-fluorophenyl)-, methyl ester structure
89204-89-7 structure
Product Name:4-Oxazolecarboxylic acid, 5-(3-fluorophenyl)-, methyl ester
CAS No:89204-89-7
MF:C11H8FNO3
MW:221.184526443481
CID:608908
PubChem ID:13290632
Update Time:2025-04-19

4-Oxazolecarboxylic acid, 5-(3-fluorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylic acid, 5-(3-fluorophenyl)-, methyl ester
    • methyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate
    • DTXSID80534999
    • 89204-89-7
    • methyl 5-(3-fluorophenyl)oxazole-4-carboxylate
    • Inchi: 1S/C11H8FNO3/c1-15-11(14)9-10(16-6-13-9)7-3-2-4-8(12)5-7/h2-6H,1H3
    • InChI Key: ZNYMHYWJLOIHFD-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1=C(C(=O)OC)N=CO1

Computed Properties

  • Exact Mass: 221.04882128g/mol
  • Monoisotopic Mass: 221.04882128g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.3Ų
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